Cas no 2402830-96-8 (1-(1-Ethoxycyclobutyl)propan-2-one)

• Product Name: 1-(1-Ethoxycyclobutyl)propan-2-one
• CAS No: 2402830-96-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6024338
• PubChem ID: 145915701
• Update Time: 2025-06-10

1-(1-Ethoxycyclobutyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2402830-96-8
• EN300-7465114
• 1-(1-Ethoxycyclobutyl)propan-2-one

• Inchi： 1S/C9H16O2/c1-3-11-9(5-4-6-9)7-8(2)10/h3-7H2,1-2H3
• InChI Key： PHUJZJBXLCSEQR-UHFFFAOYSA-N
• SMILES： O(CC)C1(CC(C)=O)CCC1

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(1-Ethoxycyclobutyl)propan-2-one

1-(1-Ethoxycyclobutyl)propan-2-one: A Comprehensive Overview

1-(1-Ethoxycyclobutyl)propan-2-one, also known by its CAS number 2402830-96-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, polymer synthesis, and as a precursor for advanced materials. Recent studies have highlighted its role in enhancing the mechanical properties of polymers and its potential as a building block for bioactive molecules.

The molecular structure of 1-(1-Ethoxycyclobutyl)propan-2-one consists of a cyclobutane ring substituted with an ethoxy group and a propanone moiety. This arrangement imparts the compound with distinct electronic and steric properties, making it versatile for various chemical reactions. The cyclobutane ring, known for its strained geometry, contributes to the compound's reactivity and stability. The ethoxy group enhances solubility in organic solvents, while the propanone group introduces ketonic functionality, enabling participation in condensation reactions.

Recent research has focused on the synthesis and characterization of 1-(1-Ethoxycyclobutyl)propan-2-one. One notable study demonstrated its use as a precursor for the synthesis of bioactive compounds with potential anti-inflammatory properties. Another investigation explored its role in polymerization reactions, where it served as a monomer to produce high-performance polymers with improved thermal stability. These findings underscore the compound's versatility and its growing importance in both academic and industrial settings.

In terms of physical properties, 1-(1-Ethoxycyclobutyl)propan-2-one exhibits a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound's UV-vis spectrum reveals absorption bands indicative of conjugation within the molecule, which is crucial for applications in optoelectronic materials.

The synthesis of 1-(1-Ethoxycyclobutyl)propan-2-one typically involves multi-step reactions, including Friedel-Crafts alkylation and ketone formation. Recent advancements have optimized these processes to improve yield and purity, making large-scale production more feasible. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In conclusion, 1-(1-Ethoxycyclobutyl)propan-2-one, with its CAS number 2402830-96-8, stands out as a valuable compound in contemporary chemistry. Its unique structure, coupled with recent research findings, positions it as a key player in drug discovery, polymer science, and material engineering. As ongoing studies continue to uncover new applications and properties, this compound is poised to make significant contributions to various industries in the coming years.